Cas no 2639419-90-0 (Tert-butyl 3-fluoro-4-(piperidin-4-yl)benzoate)

• Product Name: Tert-butyl 3-fluoro-4-(piperidin-4-yl)benzoate
• CAS No: 2639419-90-0
• MF: C₁₆H₂₂FNO₂
• MW: 279.349788188934
• CID: 5641333
• PubChem ID: 165901218
• Update Time: 2025-07-26

Tert-butyl 3-fluoro-4-(piperidin-4-yl)benzoate Chemical and Physical Properties

Names and Identifiers

• 2639419-90-0
• EN300-27783597
• tert-butyl 3-fluoro-4-(piperidin-4-yl)benzoate
• Tert-butyl 3-fluoro-4-(piperidin-4-yl)benzoate

• Inchi： 1S/C16H22FNO2/c1-16(2,3)20-15(19)12-4-5-13(14(17)10-12)11-6-8-18-9-7-11/h4-5,10-11,18H,6-9H2,1-3H3
• InChI Key： UMYKFTOTZQJLNG-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=O)OC(C)(C)C)C=CC=1C1CCNCC1

Computed Properties

• Exact Mass: 279.16345711g/mol
• Monoisotopic Mass: 279.16345711g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 38.3Ų

Additional information on Tert-butyl 3-fluoro-4-(piperidin-4-yl)benzoate

Introduction to Tert-butyl 3-fluoro-4-(piperidin-4-yl)benzoate (CAS No: 2639419-90-0)

Tert-butyl 3-fluoro-4-(piperidin-4-yl)benzoate, with the chemical formula C₁₇H₂₀FNO₂, is a significant compound in the realm of pharmaceutical chemistry. This compound is characterized by its tert-butyl group and the presence of a fluoro substituent on the benzene ring, which is further functionalized with a piperidin-4-yl moiety. The unique structural features of this molecule make it a valuable intermediate in the synthesis of various bioactive molecules, particularly in the development of novel therapeutic agents.

The CAS number 2639419-90-0 provides a unique identifier for this compound, ensuring precise referencing in scientific literature and industrial applications. The molecular structure of Tert-butyl 3-fluoro-4-(piperidin-4-yl)benzoate encompasses a benzene ring that is both esterified and fluorinated, enhancing its potential as a building block in medicinal chemistry. The piperidin-4-yl group introduces a nitrogen-containing heterocycle, which is known for its ability to modulate biological activity through interactions with specific targets in biological systems.

In recent years, there has been growing interest in the development of fluorinated aromatic compounds due to their enhanced metabolic stability and improved binding affinity to biological targets. The fluoro substituent in Tert-butyl 3-fluoro-4-(piperidin-4-yl)benzoate contributes to these properties, making it a promising candidate for further exploration in drug discovery. The tert-butyl group, on the other hand, provides steric hindrance that can be exploited to optimize pharmacokinetic profiles of derived compounds.

Current research in the field of medicinal chemistry has highlighted the importance of structural diversity in drug design. Tert-butyl 3-fluoro-4-(piperidin-4-yl)benzoate exemplifies this principle by combining multiple functional groups that can be tailored to achieve specific pharmacological effects. For instance, the combination of a fluoro substituent and a piperidin-4-yl moiety has been shown to enhance receptor binding affinity in certain therapeutic contexts. This underscores the compound's potential as a scaffold for developing novel drugs targeting various diseases.

The synthesis of Tert-butyl 3-fluoro-4-(piperidin-4-yl)benzoate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, are often employed to construct the desired molecular framework efficiently. These synthetic strategies not only highlight the compound's complexity but also demonstrate the sophistication of modern chemical synthesis techniques.

One of the most compelling aspects of Tert-butyl 3-fluoro-4-(piperidin-4-yl)benzoate is its versatility as a precursor for more complex molecules. Researchers have utilized this compound to develop derivatives with enhanced biological activity, improved solubility, and reduced toxicity. For example, modifications involving the tert-butyl group have been explored to alter metabolic pathways and enhance drug delivery systems. Similarly, variations around the fluoro and piperidin-4-yl substituents have led to compounds with improved efficacy in preclinical studies.

The pharmaceutical industry has taken note of these advancements, with several companies investing in libraries of fluorinated benzene derivatives for drug discovery programs. Tert-butyl 3-fluoro-4-(piperidin-4-yl)benzoate is often included in these collections due to its structural features and potential therapeutic applications. Its inclusion underscores the growing recognition of fluorinated compounds as key players in modern drug development.

From a computational chemistry perspective, Tert-butyl 3-fluoro-4-(piperidin-4-yl)benzoate has been subjected to extensive molecular modeling studies to understand its interactions with biological targets. These studies have provided valuable insights into how structural modifications can influence pharmacological activity. For instance, computational analyses have revealed that subtle changes around the fluoro and piperidin-4-yl groups can significantly impact binding affinity and selectivity. Such findings are crucial for guiding experimental efforts and optimizing lead compounds.

The future prospects of Tert-butyl 3-fluoro-4-(piperidin-4-yll benzoate are promising, with ongoing research exploring new synthetic routes and applications. As our understanding of molecular interactions continues to evolve, this compound is likely to play an increasingly important role in the development of next-generation therapeutics. Its unique structural features make it a versatile tool for medicinal chemists seeking to design innovative drugs with improved efficacy and safety profiles.